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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No. B1270865

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Benzyltrimethylammonium tribromide, a common brominating
agent. Adherence to these protocols is critical for minimizing risk and ensuring operational
integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Benzyltrimethylammonium tribromide is a hazardous substance that can cause skin, eye,
and respiratory irritation.[1][2][3] It is crucial to use appropriate Personal Protective Equipment
(PPE) to prevent exposure.
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Protection Type

Required Equipment

Specifications & Remarks

Eye & Face Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against dust and
splashes.[4][5] Conforms to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

Hand Protection

Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[4][5][6]

Skin & Body Protection

Lab Coat or Protective Apron

Wear appropriate protective
clothing to prevent skin

exposure.[4]

Respiratory Protection

NIOSH-approved dust
respirator (e.g., N95)

Required when ventilation is
inadequate or if dust is
generated.[5] Follow OSHA
respirator regulations in 29
CFR 1910.134 or European
Standard EN 149.[4]

GHS Hazard Classification

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][2]
Specific Target Organ Toxicity - ]

) ] H335: May cause respiratory
Single Exposure (Respiratory 3

Tract Irritation)

irritation[1][2]
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Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of
Benzyltrimethylammonium tribromide and prevent accidental exposure.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood, to keep airborne
concentrations low.[4][7]

e Avoid generating dust.[4][8] Minimize dust generation and accumulation.[4]
» Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe dust, vapor, mist, or gas.[4]

e Wash hands thoroughly after handling.[9][10]

o Keep the container tightly closed when not in use.[4][8]

Storage:

e Store in a cool, dry, and well-ventilated area.[4][7]

o Keep containers tightly sealed to protect from moisture, as the substance is hygroscopic.[4]
[11]

» Store away from incompatible materials such as strong oxidizing agents.
Disposal Plan

Proper disposal of Benzyltrimethylammonium tribromide and any contaminated materials is
crucial to prevent environmental contamination and comply with regulations.

o Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[12]
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o Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials as

hazardous waste in accordance with local, state, and federal regulations.[12] Do not allow

the chemical to enter drains or surface water.

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if irritation or discomfort continues.[2][4]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected skin area thoroughly with
soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[2][4]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][4]

Spill Response Workflow

A systematic approach to spill cleanup is essential to ensure safety and minimize

environmental impact.
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Preparation

Assess the Spill
(Minor vs. Major)

l

Alert Personnel & Cordon Off Area

l

Don Appropriate PPE

Containme% & Cleanup

Ventilate the Area

l

Carefully Sweep or Vacuum Spill

l

Place Material in Labeled Container

Decontamination & Disposal

Decontaminate Spill Area

Dispose of Waste as Hazardous

l

Remove and Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for Benzyltrimethylammonium Tribromide Spill Response.
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PPE Selection and Use Protocol

Following a clear protocol for PPE selection and use is fundamental to laboratory safety.

Risk Assessment

Identify Hazards of
Benzyltrimethylammonium Tribromide

PPE Selection

v A J

Select Eye/Face Protection P Select Protective Clothing Select Respiratory Protection
(Goggles/Face Shield) Select Chemical-Resistant Gloves (Lab Coat) (If needed)

A 4

Proper Use

\4

Inspect PPE Before Use |«

Don PPE Correctly

v

Doff PPE Correctly to Avoid Contamination

v

Dispose of Contaminated PPE Properly

Click to download full resolution via product page

Caption: Protocol for Personal Protective Equipment Selection and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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